N-(4-chloro-2-methylphenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide

• Molecular Formula: C20H15ClN2O2
• Molecular Weight: 350.8 g/mol
• IUPAC Name: N-(4-chloro-2-methylphenyl)-2-(2-oxobenzo[cd]indol-1-yl)acetamide
• InChI: InChI=1S/C20H15ClN2O2/c1-12-10-14(21)8-9-16(12)22-18(24)11-23-17-7-3-5-13-4-2-6-15(19(13)17)20(23)25/h2-10H,11H2,1H3,(H,22,24)
• InChI Key: TVKJCAPUSFAVII-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)Cl)NC(=O)CN2C3=CC=CC4=C3C(=CC=C4)C2=O

Description

N-(4-chloro-2-methylphenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide, also known as OBI-3424, is a novel prodrug that has been developed for cancer treatment. It belongs to the class of DNA-damaging agents and is designed to selectively target cancer cells.

Mechanism of Action

N-(4-chloro-2-methylphenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide is a prodrug that is activated by the enzyme NQO1, which is overexpressed in many cancer cells. Once activated, this compound undergoes a reduction reaction to form a highly reactive species that can crosslink DNA and cause DNA damage. This leads to cell death in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively. It has been shown to be highly selective for cancer cells that overexpress NQO1, with minimal toxicity to normal cells. This compound has also been shown to be effective against cancer cells that are resistant to other chemotherapy drugs.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-chloro-2-methylphenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide for lab experiments is its high selectivity for cancer cells. This makes it an ideal candidate for studying cancer cell biology and for testing new cancer therapies. However, one limitation of this compound is that it requires the presence of NQO1 for activation, which may limit its effectiveness in some cancer types.

Future Directions

There are several future directions for research on N-(4-chloro-2-methylphenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide. One area of focus is to identify biomarkers that can predict which cancer types will be most responsive to this compound. Another area of research is to develop combination therapies that can enhance the effectiveness of this compound. Finally, there is a need for further clinical trials to evaluate the safety and efficacy of this compound in cancer patients.
Conclusion:
In conclusion, this compound is a novel prodrug that has shown promising results in preclinical studies for cancer treatment. Its selective targeting of cancer cells and ability to overcome drug resistance make it a valuable candidate for further research. With ongoing clinical trials and future research, this compound may become an important tool in the fight against cancer.

Synthesis Methods

The synthesis of N-(4-chloro-2-methylphenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide involves a two-step process. In the first step, 2-(2-oxobenzo[cd]indol-1(2H)-yl)acetic acid is reacted with thionyl chloride to form the corresponding acid chloride. In the second step, the acid chloride is reacted with 4-chloro-2-methylaniline to form this compound. The overall yield of the synthesis is 60%.

Scientific Research Applications

N-(4-chloro-2-methylphenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide has been extensively studied for its potential use in cancer treatment. It has shown promising results in preclinical studies, and clinical trials are currently underway. This compound has been shown to be effective against a variety of cancer cell types, including breast cancer, lung cancer, and leukemia.